Cas no 688059-76-9 (N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[6-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-8-oxo-2H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-7-yl]propanamide)

• Product Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[6-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-8-oxo-2H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-7-yl]propanamide
• CAS No: 688059-76-9
• MF: C₃₀H₂₉FN₄O₇S
• MW: 608.637269735336
• CID: 5362447
• Update Time: 2023-11-21

N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[6-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-8-oxo-2H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-7-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenethyl)-3-(6-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)propanamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[6-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-8-oxo-2H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-7-yl]propanamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[6-({2-[(4-fluorophenyl)amino]-2-oxoethyl}thio)-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]propanamid

• Inchi： 1S/C30H29FN4O7S/c1-39-23-8-3-18(13-24(23)40-2)9-11-32-27(36)10-12-35-29(38)21-14-25-26(42-17-41-25)15-22(21)34-30(35)43-16-28(37)33-20-6-4-19(31)5-7-20/h3-8,13-15H,9-12,16-17H2,1-2H3,(H,32,36)(H,33,37)
• InChI Key： DVBAFHOPZRSEOS-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)F)=O)C1=NC2C=C3C(=CC=2C(N1CCC(NCCC1C=CC(=C(C=1)OC)OC)=O)=O)OCO3

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 12
• Complexity: 1010
• XLogP3: 3.8
• Topological Polar Surface Area: 153

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines